4-(3-Amino-2-methoxy-phenyl)-furan-2-carboxylic acid
Cat. No. B8305875
M. Wt: 233.22 g/mol
InChI Key: SDTAVYCGOUXFPQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642637B2
Procedure details
4-(3-nitro-2-methoxy-phenyl)-furan-2-carboxylic acid 22c (500 mg, 1.9 mmol) was dissolved in 15 mL of ethyl acetate followed by addition of 100 mg of palladium on carbon and ammonium formate (429 mg, 7.6 mmol). The reaction mixture was heated to reflux for 3 hours. The mixture was filtered to remove palladium on carbon and concentrated under reduced pressure to obtain the title compound 4-(3-amino-2-methoxy-phenyl)-furan-2-carboxylic acid 22d (325 mg, yield 73.4%) as a yellow oil.
Name
4-(3-nitro-2-methoxy-phenyl)-furan-2-carboxylic acid
Quantity
500 mg
Type
reactant
Reaction Step One
Yield
73.4%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[C:5]([O:18][CH3:19])=[C:6]([C:10]2[CH:11]=[C:12]([C:15]([OH:17])=[O:16])[O:13][CH:14]=2)[CH:7]=[CH:8][CH:9]=1)([O-])=O.C([O-])=O.[NH4+]>C(OCC)(=O)C.[Pd]>[NH2:1][C:4]1[C:5]([O:18][CH3:19])=[C:6]([C:10]2[CH:11]=[C:12]([C:15]([OH:17])=[O:16])[O:13][CH:14]=2)[CH:7]=[CH:8][CH:9]=1 |f:1.2|
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Inputs
Step One
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Name
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4-(3-nitro-2-methoxy-phenyl)-furan-2-carboxylic acid
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Quantity
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500 mg
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C(=C(C=CC1)C=1C=C(OC1)C(=O)O)OC
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Two
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Name
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Quantity
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429 mg
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Type
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reactant
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Smiles
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C(=O)[O-].[NH4+]
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Name
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Quantity
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100 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 3 hours
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Duration
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3 h
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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CUSTOM
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Type
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CUSTOM
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Details
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to remove palladium on carbon
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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NC=1C(=C(C=CC1)C=1C=C(OC1)C(=O)O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 325 mg | |
| YIELD: PERCENTYIELD | 73.4% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
